Cas no 1258641-32-5 (tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride
• CAS No: 1258641-32-5
• MF: C₁₁H₂₂ClN₃O₂
• MW: 263.764281749725
• MDL: MFCD13489546
• CID: 4674777
• PubChem ID: 50988068
• Update Time: 2025-10-31

tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• [Amino({1-[(tert-butoxy)carbonyl]piperidin-2-yl})methylidene]azanium chloride
• [Amino-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]methylidene]azanium;chloride
• tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride

• MDL： MFCD13489546
• Inchi： 1S/C11H21N3O2.ClH/c1-11(2,3)16-10(15)14-7-5-4-6-8(14)9(12)13;/h8H,4-7H2,1-3H3,(H3,12,13);1H
• InChI Key： SMUSASNRKJUNEN-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(C)(C)C)C(N1CCCCC1C(N)=[NH2+])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Topological Polar Surface Area: 81.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride

Comprehensive Overview of tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride (CAS No. 1258641-32-5)

tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride (CAS No. 1258641-32-5) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, plays a pivotal role in the development of novel therapeutic agents, particularly in the fields of peptide chemistry and medicinal chemistry. Its unique structural features, including the piperidine backbone and carbamimidoyl functional group, make it a versatile intermediate for drug discovery and biochemical studies.

In recent years, the demand for tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride has surged due to its applications in protease inhibitor development and enzyme modulation. Researchers are particularly interested in its potential to enhance the bioavailability of peptide-based drugs, a topic frequently searched in AI-driven drug discovery platforms. The compound's CAS No. 1258641-32-5 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride involves multi-step organic reactions, including Boc protection and guanidinylation. These processes are critical for ensuring the compound's purity and stability, which are essential for reproducible research outcomes. Given the rising interest in green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound, aligning with the global push for sustainable pharmaceutical manufacturing.

From a commercial perspective, tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride is supplied by leading chemical vendors under stringent quality control measures. Its CAS No. 1258641-32-5 serves as a unique identifier in procurement systems, ensuring accurate sourcing for laboratories worldwide. The compound's relevance extends to academic research, where it is used to study molecular interactions and drug-target binding mechanisms, topics frequently explored in computational chemistry and molecular docking simulations.

In conclusion, tert-butyl 2-carbamimidoylpiperidine-1-carboxylate hydrochloride (CAS No. 1258641-32-5) stands as a cornerstone in modern pharmaceutical and biochemical research. Its applications span from drug design to bioconjugation, making it a subject of continuous exploration in both industrial and academic settings. As the scientific community advances toward precision medicine and personalized therapeutics, this compound is poised to remain a key player in innovative research endeavors.